Cas no 1057720-35-0 (tert-Butyl (2-bromo-4-(trifluoromethoxy)phenyl)carbamate)

• Product Name: tert-Butyl (2-bromo-4-(trifluoromethoxy)phenyl)carbamate
• CAS No: 1057720-35-0
• MF: C₁₂H₁₃BrF₃NO₃
• MW: 356.135733366013
• CID: 1033192
• PubChem ID: 53420000
• Update Time: 2025-11-01

tert-Butyl (2-bromo-4-(trifluoromethoxy)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-bromo-4-(trifluoromethoxy)phenyl)carbamate
• tert-butyl N-[2-bromo-4-(trifluoromethoxy)phenyl]carbamate
• tert-Butyl(2-bromo-4-(trifluoromethoxy)phenyl)carbamate
• TERT-BUTYL 2-BROMO-4-(TRIFLUOROMETHOXY)PHENYLCARBAMATE
• 1057720-35-0
• CS-0132517
• DB-371826
• tert-Butyl [2-bromo-4-(trifluoromethoxy)phenyl]carbamate
• EN300-6201514
• DTXSID60697551

• MDL： MFCD11975657
• Inchi： 1S/C12H13BrF3NO3/c1-11(2,3)20-10(18)17-9-5-4-7(6-8(9)13)19-12(14,15)16/h4-6H,1-3H3,(H,17,18)
• InChI Key： OYIFDFJTMKUHTB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(=O)OC(C)(C)C)OC(F)(F)F

Computed Properties

• Exact Mass: 355.00309g/mol
• Monoisotopic Mass: 355.00309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-Butyl (2-bromo-4-(trifluoromethoxy)phenyl)carbamate

tert-Butyl (2-bromo-4-(trifluoromethoxy)phenyl)carbamate (CAS No. 1057720-35-0): An Overview of a Versatile Compound in Medicinal Chemistry

tert-Butyl (2-bromo-4-(trifluoromethoxy)phenyl)carbamate (CAS No. 1057720-35-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, also known as Boc-protected 2-bromo-4-(trifluoromethoxy)aniline, is a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting specific biological pathways and receptors.

The tert-butyl carbamate group in this compound serves as a protecting group for the amine functionality, which can be selectively removed under mild conditions to yield the corresponding amine. This property makes it an attractive choice for multistep synthetic processes where the protection and deprotection of functional groups are crucial for the overall efficiency and yield of the synthesis.

The presence of the bromine atom and the trifluoromethoxy group in the aromatic ring imparts significant electronic and steric effects, which can influence the reactivity and biological activity of the final product. The bromine atom, for instance, can serve as a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the introduction of a wide range of substituents. The trifluoromethoxy group, on the other hand, is known to enhance lipophilicity and metabolic stability, making it particularly useful in the design of drugs with improved pharmacokinetic properties.

Recent studies have highlighted the potential of tert-Butyl (2-bromo-4-(trifluoromethoxy)phenyl)carbamate in various therapeutic areas. For example, a study published in *Journal of Medicinal Chemistry* reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in several diseases, including cancer and inflammatory disorders. The researchers demonstrated that compounds derived from this intermediate exhibited high selectivity and efficacy against specific kinases, suggesting its utility in targeted therapy.

In another study published in *Bioorganic & Medicinal Chemistry Letters*, scientists explored the application of tert-Butyl (2-bromo-4-(trifluoromethoxy)phenyl)carbamate in the development of novel antiviral agents. The compound was used to synthesize derivatives that showed promising activity against a range of viruses, including influenza and hepatitis C. The researchers attributed this activity to the unique combination of electronic and steric effects provided by the bromine and trifluoromethoxy groups.

The versatility of tert-Butyl (2-bromo-4-(trifluoromethoxy)phenyl)carbamate extends beyond its use as an intermediate in drug synthesis. It has also been employed in combinatorial chemistry approaches to rapidly generate large libraries of compounds for high-throughput screening. This approach has proven valuable in identifying lead compounds with potential therapeutic applications.

In terms of safety and handling, tert-Butyl (2-bromo-4-(trifluoromethoxy)phenyl)carbamate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory practices for handling organic compounds should be followed to ensure safety.

Overall, tert-Butyl (2-bromo-4-(trifluoromethoxy)phenyl)carbamate (CAS No. 1057720-35-0) is a versatile and valuable compound with significant potential in medicinal chemistry. Its unique structural features make it an excellent choice for a wide range of synthetic applications, from drug discovery to combinatorial chemistry. As research continues to uncover new applications and derivatives, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.